(R)-2-Acetylthio-3-phenylpropionic Acid
(R)-2-Acetylthio-3-phenylpropionic Acid
Brand Name:
Vulcanchem
CAS No.:
57359-76-9
VCID:
VC0024277
InChI:
InChI=1S/C11H12O3S/c1-8(12)15-10(11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)/t10-/m1/s1
SMILES:
CC(=O)SC(CC1=CC=CC=C1)C(=O)O
Molecular Formula:
C11H12O3S
Molecular Weight:
224.28 g/mol
(R)-2-Acetylthio-3-phenylpropionic Acid
CAS No.: 57359-76-9
Reference Standards
VCID: VC0024277
Molecular Formula: C11H12O3S
Molecular Weight: 224.28 g/mol
| CAS No. | 57359-76-9 |
|---|---|
| Product Name | (R)-2-Acetylthio-3-phenylpropionic Acid |
| Molecular Formula | C11H12O3S |
| Molecular Weight | 224.28 g/mol |
| IUPAC Name | (2R)-2-acetylsulfanyl-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C11H12O3S/c1-8(12)15-10(11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)/t10-/m1/s1 |
| Standard InChIKey | UOVSNFYJYANSNI-SNVBAGLBSA-N |
| Isomeric SMILES | CC(=O)S[C@H](CC1=CC=CC=C1)C(=O)O |
| SMILES | CC(=O)SC(CC1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CC(=O)SC(CC1=CC=CC=C1)C(=O)O |
| Synonyms | (αR)-α-(Acetylthio)benzenepropanoic Acid;_x000B_(2R)-2-Acetylthio-3-phenylpropionic Acid; D-2-Thioacetyl-3-phenylpropionic Acid; |
| PubChem Compound | 9813292 |
| Last Modified | Nov 11 2021 |
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